2,3,6-Trichlorobenzaldehyde
Overview
Description
2,3,6-Trichlorobenzaldehyde is a chemical compound with the molecular formula C7H3Cl3O . It has an average mass of 209.457 Da and a monoisotopic mass of 207.924942 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with three chlorine atoms and one aldehyde group attached . The positions of the chlorine atoms are at the 2nd, 3rd, and 6th carbons of the benzene ring .Physical and Chemical Properties Analysis
This compound has a density of 1.5±0.1 g/cm3, a boiling point of 268.7±35.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . It has an enthalpy of vaporization of 50.7±3.0 kJ/mol and a flash point of 111.3±26.5 °C . The compound has a molar refractivity of 47.7±0.3 cm3 .Scientific Research Applications
Molecular Structure Studies
2,3,6-Trichlorobenzaldehyde, similar to its analogs such as 2-chlorobenzaldehyde, has been the subject of molecular structure studies. Research on 2-chlorobenzaldehyde using gas-phase electron diffraction revealed insights into its molecular geometry, including the orientations of its carbonyl and carbon-chlorine bonds (Schāfer, Samdal, & Hedberg, 1976). Similarly, studies on 3-chlorobenzaldehyde have focused on internal rotation and molecular orbital constraints, which could provide relevant insights for this compound (Chiu, Ewbank, Askari, & Schäfer, 1979).
Synthesis and Characterization
The synthesis and characterization of compounds related to this compound, such as 2,6-Dichlorobenzaldehyde, have been explored. This research includes the synthesis from various precursors and the study of optimal conditions for production, which can be relevant for the synthesis of this compound (Li Rui-xiang, 2003).
Applications in Pharmaceutical and Cosmetic Industries
2-Chlorobenzaldehyde and its derivatives, including potentially this compound, are significant raw materials in pharmaceuticals, pesticides, cosmetics, and dyestuffs. Their market demands and development trends highlight their industrial importance (Han Zhi, 2002).
Green Chemistry Education
Related compounds like 2-chlorobenzaldehyde have been used in green chemistry educational models, demonstrating potential for this compound in similar applications. This involves teaching students about environmentally friendly chemical reactions and processes (Phonchaiya, Panijpan, Rajviroongit, Wright, & Blanchfield, 2009).
Environmental Impact Studies
Studies on compounds like this compound's relative, 2,3,6-trichlorobenzoic acid, focus on their environmental impact, such as persistence and movement in soil. These findings are crucial for understanding the environmental footprint of such chemicals (Phillips, 1968).
Bio-Catalyst Design
Research on glutaraldehyde, a related aldehyde, in biocatalyst design highlights potential applications for this compound in enzyme immobilization and cross-linking. This research is fundamental for developing biotechnological applications (Barbosa, Ortiz, Berenguer-Murcia, Torres, Rodrigues, & Fernández-Lafuente, 2014).
Click Chemistry in Drug Discovery
While not directly about this compound, research on click chemistry, which often involves aldehydes, is relevant for drug discovery applications. This approach could potentially include the use of this compound in modular drug design (Kolb & Sharpless, 2003).
Safety and Hazards
2,3,6-Trichlorobenzaldehyde is a corrosive substance that can cause injury to the skin, eyes, and respiratory tract . Inhalation may cause chemical pneumonitis and pulmonary edema . It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to wear protective equipment when handling it .
Mechanism of Action
Target of Action
The primary targets of 2,3,6-Trichlorobenzaldehyde are paramagnetic ions, specifically Copper (Cu 2+) and Manganese (Mn 2+) . These ions play a crucial role in the relaxation behavior of long-lived coherences in a two-spin system .
Mode of Action
This compound interacts with its targets, the paramagnetic ions, and influences the relaxation behavior of long-lived coherences . This interaction results in changes in the two-spin system .
Biochemical Pathways
It is known that the compound’s interaction with paramagnetic ions influences the relaxation behavior of long-lived coherences in a two-spin system . The downstream effects of this interaction are yet to be fully understood.
Result of Action
The molecular and cellular effects of this compound’s action primarily involve changes in the relaxation behavior of long-lived coherences in a two-spin system
Action Environment
It is known that the compound’s interaction with paramagnetic ions, which can be influenced by environmental factors, plays a crucial role in its mechanism of action .
Biochemical Analysis
Biochemical Properties
It has been found that this compound can influence the relaxation behavior of long-lived coherences in a two-spin system This suggests that 2,3,6-Trichlorobenzaldehyde may interact with certain enzymes and proteins, potentially influencing their activity
Molecular Mechanism
It is known that the compound can influence the relaxation behavior of long-lived coherences in a two-spin system , suggesting that it may interact with biomolecules at the molecular level
Properties
IUPAC Name |
2,3,6-trichlorobenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl3O/c8-5-1-2-6(9)7(10)4(5)3-11/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AURSMWWOMOVHBM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1Cl)C=O)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20196878 | |
Record name | 2,3,6-Trichlorobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20196878 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [HSDB] | |
Record name | 2,3,6-Trichlorobenzaldehyde | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/2954 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Solubility |
VERY SOL IN ETHER, ACETONE, BENZENE, & HOT PETROLEUM ETHER; SLIGHTLY SOL IN PETROLEUM ETHER | |
Record name | 2,3,6-TRICHLOROBENZALDEHYDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2726 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
NEEDLES FROM PETROLEUM ETHER | |
CAS No. |
4659-47-6 | |
Record name | 2,3,6-Trichlorobenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4659-47-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3,6-Trichlorobenzaldehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004659476 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,3,6-Trichlorobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20196878 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3,6-trichlorobenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.821 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2,3,6-TRICHLOROBENZALDEHYDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q065LQH643 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | 2,3,6-TRICHLOROBENZALDEHYDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2726 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
86-87 °C | |
Record name | 2,3,6-TRICHLOROBENZALDEHYDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2726 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: Why was 2,3,6-Trichlorobenzaldehyde chosen as a model system to study the impact of paramagnetic ions on long-lived coherences?
A: this compound possesses two coupled protons, a structural feature suitable for investigating LLC behavior []. This choice simplifies the analysis of how paramagnetic ions affect the relaxation properties of these long-lived states. The molecule's well-defined structure allows researchers to directly correlate experimental observations with theoretical models of relaxation mechanisms.
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